Cas no 1804944-29-3 (Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-acetate
• CAS No: 1804944-29-3
• MF: C₁₁H₁₁F₂N₃O₂
• MW: 255.220749139786
• CID: 4853366
• Update Time: 2025-05-19

Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H11F2N3O2/c1-2-18-10(17)4-8-6(11(12)13)3-7(15)9(5-14)16-8/h3,11H,2,4,15H2,1H3
• InChI Key： DRHVVLWJZZQXBA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C#N)N=C1CC(=O)OCC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1.6
• Topological Polar Surface Area: 89

Additional information on Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-acetate

Comprehensive Overview of Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-acetate (CAS No. 1804944-29-3)

Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-acetate (CAS No. 1804944-29-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its difluoromethyl and cyano groups contribute to its reactivity, making it a valuable building block in medicinal chemistry and material science.

The growing interest in pyridine derivatives like Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-acetate stems from their broad applications in drug discovery and crop protection. Researchers are particularly intrigued by its potential role in developing novel therapeutics for diseases such as cancer and infectious diseases. Additionally, its agrochemical applications are being explored due to its structural similarity to other effective pesticides and herbicides. The compound's CAS No. 1804944-29-3 is frequently searched in academic and industrial databases, reflecting its relevance in current scientific endeavors.

One of the key features of Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-acetate is its multifunctional nature. The presence of both amino and cyano groups allows for diverse chemical modifications, enabling the creation of tailored molecules for specific applications. This adaptability is crucial in high-throughput screening and combinatorial chemistry, where rapid synthesis of analogs is essential. Moreover, the difluoromethyl group enhances the compound's metabolic stability, a desirable trait in drug development.

In recent years, the demand for fluorinated compounds like Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-acetate has surged due to their unique physicochemical properties. Fluorination often improves a molecule's bioavailability and binding affinity, making it a popular strategy in medicinal chemistry. This compound's CAS No. 1804944-29-3 is often associated with searches for fluorinated pyridines and bioactive intermediates, highlighting its importance in modern research.

The synthesis of Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-acetate involves sophisticated organic reactions, including nucleophilic substitution and condensation. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's structural complexity makes it a subject of interest in organic synthesis tutorials and academic papers, where it serves as an example of advanced synthetic techniques.

Environmental and sustainability considerations are also driving interest in this compound. Researchers are exploring greener synthesis routes for Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-acetate to minimize waste and reduce reliance on hazardous reagents. This aligns with the broader trend of green chemistry in the pharmaceutical and agrochemical industries. The compound's CAS No. 1804944-29-3 is often linked to searches for eco-friendly synthesis methods, reflecting the industry's shift toward sustainable practices.

In conclusion, Ethyl 3-amino-2-cyano-5-(difluoromethyl)pyridine-6-acetate (CAS No. 1804944-29-3) is a compound of significant scientific and industrial value. Its multifunctional structure, combined with its applications in drug discovery and agrochemical development, ensures its continued relevance. As research progresses, this compound is likely to play a pivotal role in the development of next-generation therapeutics and sustainable agrochemicals.